Cas no 2171762-85-7 (2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)

• Product Name: 2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• CAS No: 2171762-85-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6452464
• PubChem ID: 165558415
• Update Time: 2025-11-01

2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• EN300-1523113
• 2-cyclobutyl-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• 2171762-85-7

• Inchi： 1S/C28H32N2O5/c31-25(32)24(18-9-8-10-18)29-26(33)28(15-6-1-7-16-28)30-27(34)35-17-23-21-13-4-2-11-19(21)20-12-3-5-14-22(20)23/h2-5,11-14,18,23-24H,1,6-10,15-17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： VJVROCXJFBKSBG-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C1CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

Introduction to 2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS No. 2171762-85-7)

2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid, identified by its CAS number 2171762-85-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound represents a fusion of structural complexity and functional diversity, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of 2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid is characterized by the presence of multiple functional groups, including a cyclobutyl moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino-cyclohexylformamide moiety. These structural elements contribute to its unique chemical properties and biological activities, which have been the focus of numerous studies.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of 2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid make it a promising candidate for such applications. Specifically, the Fmoc group is often used in peptide synthesis but also serves as a protective group for amino acids, suggesting potential applications in protease inhibition or peptide mimetics.

The cyclobutyl ring introduces steric hindrance, which can influence the binding affinity and selectivity of the compound towards its target proteins. This feature is particularly valuable in drug design, where precise molecular interactions are crucial for efficacy and minimal side effects. Additionally, the amino-cyclohexylformamide moiety can act as a hinge region in protein-protein interactions, providing another layer of structural complexity that may enhance binding specificity.

Recent studies have explored the potential of 2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid as an inhibitor of certain enzymes implicated in disease pathways. For instance, modifications to the fluorenylmethoxycarbonyl group have been investigated for their ability to enhance solubility and bioavailability, which are critical factors in drug development. Furthermore, computational modeling has been employed to predict binding interactions between this compound and potential target proteins.

The synthesis of 2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves advanced techniques such as nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies. These synthetic methodologies not only highlight the compound's complexity but also showcase the ingenuity required to produce such molecules with high purity and yield.

From a medicinal chemistry perspective, the structural motifs present in 2-cyclobutyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid offer a rich scaffold for further derivatization. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the biological activity of the compound. This flexibility is essential for optimizing drug candidates through structure-based drug design approaches.

The pharmacokinetic properties of 2171762-85-7 are also under investigation. Factors such as metabolic stability, distribution, excretion, and toxicity (ADMET) are critical considerations in assessing its potential as a therapeutic agent. Preclinical studies have begun to address these aspects, providing valuable insights into how this compound behaves within biological systems.

In conclusion, 2171762-85-7 represents a fascinating example of how structural complexity can be leveraged to develop novel biologically active molecules. Its unique combination of functional groups and its potential applications in modulating disease-related pathways make it a compelling subject for further research. As advancements continue in synthetic chemistry and computational biology, 2171762-85-7 may emerge as a key player in the development of next-generation pharmaceuticals.